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Compound of Interest

Compound Name: LY249543 disodium

CAS No.: 106400-18-4

Cat. No.: B608714

Get Quote

To understand why LY249543 disodium requires stringent disposal protocols, we must first

understand its biological mechanism. LY249543 is a potent antifolate that competitively binds to

and inhibits glycinamide ribonucleotide formyltransferase (GARFT) and

methylenetetrahydrofolate dehydrogenase (MTHFD).

By blocking these enzymes, the compound starves the cell of 10-formyl-tetrahydrofolate,

effectively halting de novo purine biosynthesis. Without purines, rapidly dividing cells cannot

synthesize DNA, triggering apoptosis. In a clinical or accidental exposure setting, this leads to

severe, cumulative toxicities—most notably profound myelosuppression and mucositis[1].

Because of this extreme cytotoxicity, any environmental release or dermal exposure poses a

severe occupational hazard, dictating that the compound be treated as a high-risk

antineoplastic waste[2].
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Figure 1: LY249543 mechanism of action inhibiting GARFT and MTHFD in purine biosynthesis.
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Part 2: Physicochemical & Safety Data
Understanding the physical properties of the compound ensures that our containment and

neutralization strategies are chemically sound.

Property / Parameter Specification / Detail

Compound Name LY249543 Disodium (Lometrexol disodium)

CAS Number 106400-18-4

Molecular Formula C21H23N5Na2O6

Molecular Weight 487.42 g/mol

Primary Targets GARFT, MTHFD (FolD)

Hazard Classification Antineoplastic / Cytotoxic (Highly Hazardous)

Primary Toxicities Myelosuppression, Mucositis

Storage Conditions -20°C, desiccated, protected from light

Disposal Method
High-Temperature Incineration (RCRA/EPA

compliant)

Part 3: Operational Handling & Spill Management
A self-validating safety system requires that every handling step inherently prevents the next

possible point of failure.

Step-by-Step Operational Handling Protocol:

Preparation & PPE: Don double layers of chemotherapy-rated nitrile gloves (ASTM D6978

compliant), a disposable, lint-free, low-permeability gown, and safety goggles. Causality:

Standard latex gloves degrade rapidly upon contact with many drug vehicles; chemo-rated

nitrile ensures a validated barrier.

Containment Setup: Activate a Class II Biological Safety Cabinet (BSC) or dedicated

chemical fume hood. Line the work surface with a disposable, absorbent, plastic-backed

chemo-pad.
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Reconstitution: Use Luer-Lock syringes to prevent accidental needle disconnection under

pressure. Vent the vial using a chemo-dispensing pin. Causality: Equalizing the internal vial

pressure prevents the aerosolization of the cytotoxic powder when the needle is withdrawn.

Decontamination: After handling, wipe down all external surfaces of sealed vials with 70%

ethanol before removing them from the BSC to prevent cross-contamination of laboratory

incubators or storage freezers.

Step-by-Step Spill Response Protocol: Because LY249543 is highly toxic, spills must be

neutralized immediately to prevent aerosolization and dermal contact.

Isolate: Evacuate non-essential personnel from the immediate area and retrieve a dedicated

Cytotoxic Spill Kit.

Contain: Carefully cover the spill with absorbent chemo-pads, working from the outside

edges toward the center to prevent spreading.

Decontaminate: Clean the surface with a high-pH detergent solution. Causality: The alkaline

environment enhances the aqueous solubility of the compound's acidic glutamate moiety,

facilitating complete physical removal. Follow with a thorough wipe using sterile water.

Dispose: Place all contaminated materials into a designated hazardous waste bag (typically

yellow or black, depending on local RCRA guidelines)[2].

Part 4: Proper Disposal Procedures
Standard biological (red bag) or chemical waste protocols are insufficient for LY249543. The

stable antifolate structure must be completely destroyed to prevent environmental toxicity.

Waste must be segregated into trace and bulk streams[3].

Step-by-Step Disposal Methodology:

Trace-Contaminated Waste:

Definition: Empty vials, used pipette tips, gloves, and bench covers that have come into

contact with the compound but hold no free-flowing liquid.
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Action: Place in rigid, puncture-resistant yellow containers labeled "Trace Chemotherapy

Waste." Ensure the container is permanently sealed when 75% full to prevent puncture

hazards.

Bulk-Contaminated Waste:

Definition: Unused stock solutions, expired powder, or heavily saturated spill cleanup

materials.

Action: Place in RCRA-compliant black hazardous waste containers (or equivalent local

designation for bulk cytotoxics)[2].

Liquid Waste Management:

Action: Never pour LY249543 solutions down the drain. Collect liquid waste in shatter-

proof, sealable high-density polyethylene (HDPE) containers. Label clearly with the

chemical name, concentration, and "Cytotoxic Hazard."

Final Destruction:

Action: Transfer all sealed containers to a licensed hazardous waste management

contractor. The only acceptable method of final destruction for this class of antineoplastic

agent is high-temperature dual-chamber incineration (typically >1000°C) with flue gas

treatment[4]. Causality: This extreme thermal degradation ensures the complete molecular

breakdown of the compound, preventing active pharmaceutical ingredients from leaching

into groundwater.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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